Cas no 1428366-34-0 (N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide)

• Product Name: N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
• CAS No: 1428366-34-0
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 6136330
• PubChem ID: 71789464
• Update Time: 2025-07-01

N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
• N-(4-sulfamoylbenzyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• F6212-0314
• AKOS024539269
• N-[(4-sulfamoylphenyl)methyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• N-[(4-SULFAMOYLPHENYL)METHYL]-5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-3-CARBOXAMIDE
• 1428366-34-0
• VU0537160-1

• Inchi： 1S/C14H16N4O4S/c15-23(20,21)11-4-2-10(3-5-11)8-16-13(19)12-9-17-18-6-1-7-22-14(12)18/h2-5,9H,1,6-8H2,(H,16,19)(H2,15,20,21)
• InChI Key： GAIKLHUDKXWIJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNC(C1C=NN2C=1OCCC2)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 336.08922618g/mol
• Monoisotopic Mass: 336.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 125Ų

Additional information on N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide

Professional Introduction to N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide (CAS No. 1428366-34-0)

N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide, identified by its CAS number 1428366-34-0, is a compound of significant interest in the field of chemical and biomedical research. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical development. The presence of both sulfamoyl and carboxamide functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure consists of a pyrazolone core fused with a 1,3-oxazine ring, which is further substituted with a 4-sulfamoylphenyl moiety and a methyl group at the 3-position of the pyrazolone ring. This arrangement contributes to its potential interactions with biological targets, making it a promising candidate for drug discovery. The sulfamoyl group, in particular, is known for its ability to enhance binding affinity and selectivity in protein targets, which is a critical factor in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation and immune response. The structural features of N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide suggest that it may have applications in this area. Preliminary studies have indicated that compounds with similar scaffolds can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. Further research is needed to fully elucidate its mechanism of action and potential therapeutic benefits.

The synthesis of this compound involves multiple steps, including condensation reactions to form the pyrazolone core and subsequent functionalization with the sulfamoylphenyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic methodologies are crucial for producing enough material for both preclinical studies and potential clinical trials.

One of the most exciting aspects of N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide is its potential as a lead compound for the development of new drugs. Its unique structural motif allows for easy derivatization, enabling researchers to fine-tune its properties for specific biological targets. For instance, modifications at the methyl group or the sulfamoylphenyl moiety could enhance its solubility or improve its metabolic stability. Such flexibility is invaluable in drug discovery pipelines.

The compound's potential applications extend beyond inflammation and immune modulation. Its ability to interact with various biological targets makes it a candidate for treating a wide range of diseases, including neurological disorders and cancer. Current research is focused on evaluating its efficacy in preclinical models and identifying any potential side effects. These studies are essential for determining whether it can progress to human clinical trials.

In conclusion, N-(4-sulfamoylphenyl)methyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide (CAS No. 1428366-34-0) represents a promising area of research in chemical and biomedical sciences. Its unique structure and functional groups make it a versatile scaffold for drug development. As more research emerges on its biological activities and pharmacological properties, it may emerge as a key player in the next generation of therapeutic agents.